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Compound of Interest

Compound Name: Guajadial D

Cat. No.: B15590756 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological activities of Guajadial D and other

related meroterpenoids isolated from the leaves and fruit of Psidium guajava (guava). The data

presented is compiled from various in vitro studies and aims to offer a consolidated resource

for evaluating the therapeutic potential of these natural compounds.

Anticancer Activity: A Quantitative Comparison
Meroterpenoids from Psidium guajava have demonstrated significant cytotoxic effects against a

variety of human cancer cell lines. The half-maximal inhibitory concentration (IC₅₀) values, a

measure of the potency of a substance in inhibiting a specific biological or biochemical

function, are summarized below.
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Compound
Cancer Cell
Line

Cell Type IC₅₀ (µM) Reference

Guajadial D HCT116 Colon 0.61 [1]

CCRF-CEM Leukemia 16.0 [1]

DU145 Prostate 30.3 [1]

Huh7 Liver 44.09 [1]

A549 Lung 36.2 [1]

Guajadial B A549 Lung 0.15 [2]

Huh7 Liver 2.93 [2]

Guajadial C SMMC-7721 Liver >40 [3]

Guajadial E HCT116 Colon 4.69

CCRF-CEM Leukemia 12.7

DU145 Prostate 23.2

Huh7 Liver 51.5

Guajadial F SMMC-7721 Liver >40 [3]

Psiguajavadial A HCT116 Colon 2.82

CCRF-CEM Leukemia 2.93

DU145 Prostate 4.79

Huh7 Liver 5.35

A549 Lung 6.08

Psiguajavadial B HCT116 Colon 3.16

CCRF-CEM Leukemia 3.38

DU145 Prostate 5.12

Huh7 Liver 5.89

A549 Lung 6.31
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Guajavadial A HL-60 Leukemia 22.28 [3]

A-549 Lung >40 [3]

SMMC-7721 Liver 19.82 [3]

MCF-7 Breast >40 [3]

SW480 Colon >40 [3]

Guajavadial B HL-60 Leukemia 8.89 [3]

A-549 Lung 15.21 [3]

SMMC-7721 Liver 10.35 [3]

MCF-7 Breast 12.88 [3]

SW480 Colon 11.26 [3]

Guajavadial C HL-60 Leukemia 3.38 [3]

A-549 Lung 4.25 [3]

SMMC-7721 Liver 3.54 [3]

MCF-7 Breast 4.16 [3]

SW480 Colon 3.98 [3]

Note: The IC₅₀ values presented are sourced from different studies. Direct comparison should

be made with caution as experimental conditions may vary.

Antimicrobial Activity
Several meroterpenoids from P. guajava also exhibit antimicrobial properties. The minimum

inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that will

inhibit the visible growth of a microorganism after overnight incubation.
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Compound Microorganism MIC (µg/mL) Reference

Merochlorin G Bacillus subtilis 1 [4]

Kocuria rhizophila 2 [4]

Staphylococcus

aureus
2 [4]

Merochlorin H Bacillus subtilis 16 [4]

Kocuria rhizophila 32 [4]

Staphylococcus

aureus
32 [4]

Mechanisms of Action: Signaling Pathways
Guajadial is proposed to exert its anticancer effects through the modulation of key signaling

pathways involved in cancer cell proliferation, survival, and angiogenesis.
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Seed cells in
96-well plate

Incubate for 24h
for cell attachment

Treat cells with
meroterpenoid dilutions

Incubate for 48-72h

Fix cells with cold
trichloroacetic acid (TCA)

Stain with
Sulforhodamine B (SRB)

Wash with 1% acetic acid
to remove unbound dye

Solubilize bound dye
with 10 mM Tris base

Measure absorbance
at 510-570 nm

Calculate IC50 value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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